Cas no 632626-21-2 (2-(2,4-difluorophenyl)methoxybenzaldehyde)

2-(2,4-difluorophenyl)methoxybenzaldehyde structure
632626-21-2 structure
Product Name:2-(2,4-difluorophenyl)methoxybenzaldehyde
CAS No:632626-21-2
MF:C14H10F2O2
MW:248.224811077118
MDL:MFCD17451838
CID:4084117
PubChem ID:62198289
Update Time:2025-04-22

2-(2,4-difluorophenyl)methoxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

    • Benzaldehyde, 2-[(2,4-difluorophenyl)methoxy]-
    • 2-(2,4-difluorophenyl)methoxybenzaldehyde
    • G23940
    • EN300-309473
    • 2-[(2,4-difluorophenyl)methoxy]benzaldehyde
    • HAB62621
    • 996-585-3
    • Z963395830
    • 632626-21-2
    • AKOS011479512
    • SCHEMBL5628701
    • 2-((2,4-Difluorophenyl)methoxy)benzaldehyde
    • MDL: MFCD17451838
    • Inchi: 1S/C14H10F2O2/c15-12-6-5-11(13(16)7-12)9-18-14-4-2-1-3-10(14)8-17/h1-8H,9H2
    • InChI Key: KGVJYFIVCXEBQO-UHFFFAOYSA-N
    • SMILES: C(=O)C1=CC=CC=C1OCC1=CC=C(F)C=C1F

Computed Properties

  • Exact Mass: 248.06488588Da
  • Monoisotopic Mass: 248.06488588Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 273
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 26.3Ų

2-(2,4-difluorophenyl)methoxybenzaldehyde Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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2-[(2,4-difluorophenyl)methoxy]benzaldehyde
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Enamine
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2-[(2,4-difluorophenyl)methoxy]benzaldehyde
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Enamine
EN300-309473-1.0g
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Enamine
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Enamine
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